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Compound of Interest

Compound Name: 4-Nitrophenylacetonitrile

Cat. No.: B121139 Get Quote

Application Notes and Protocols for 4-
Nitrophenylacetonitrile
Introduction
These application notes provide comprehensive safety, handling, and experimental protocols

for 4-Nitrophenylacetonitrile (CAS No. 555-21-5). This compound, also known as p-

nitrobenzyl cyanide, is a beige to yellow crystalline powder used as a laboratory chemical and

an intermediate in organic synthesis.[1][2][3] Due to its toxicity profile, strict adherence to safety

protocols is mandatory. This document is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Toxicology
4-Nitrophenylacetonitrile is classified as a hazardous chemical.[2] It is harmful if swallowed,

in contact with skin, or inhaled.[2][4] A primary concern is its potential to be metabolized to

cyanide in the body, which can inhibit cytochrome oxidase, impairing cellular respiration and

leading to severe health effects such as headache, dizziness, unconsciousness, and potentially

death.[1] The toxicological properties have not been fully investigated, and chronic effects may

be delayed.[1]

Table 1: Toxicological and Hazard Information
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[2][4]
GHS07 Warning[2]

Acute Toxicity, Dermal

(Category 4)

Harmful in contact

with skin.[2][4]
GHS07 Warning[2]

Acute Toxicity,

Inhalation (Category

4)

Harmful if inhaled.[2]

[4]
GHS07 Warning[2]

Skin Irritation
May cause skin

irritation.[1]
- -

Eye Irritation
May cause eye

irritation.[1]
- -

Specific Target Organ

Toxicity

May be metabolized

to cyanide, which

impairs cellular

respiration.[1][5]

- -

Physicochemical Data
Proper handling and storage procedures are informed by the physicochemical properties of the

compound.

Table 2: Physicochemical Properties of 4-Nitrophenylacetonitrile
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Property Value Reference(s)

Synonyms
p-Nitrobenzyl cyanide, 4-

Nitrobenzeneacetonitrile
[1][2]

CAS Number 555-21-5 [1][6]

Molecular Formula C8H6N2O2 [1][6]

Molecular Weight 162.15 g/mol [1][6]

Appearance
Cream to yellow crystalline

powder/needles
[1][3]

Melting Point 113-118 °C [2][6]

Boiling Point 195-197 °C @ 12-16 mmHg [2][3]

Solubility Insoluble in water [1][7]

Stability
Stable under normal

temperatures and pressures
[1][5]

Incompatibilities

Strong oxidizing agents, strong

reducing agents, strong acids,

strong bases

[1][5]

Hazardous Decomposition

Nitrogen oxides, carbon

monoxide, carbon dioxide,

irritating and toxic fumes

[1][5]

Standard Laboratory Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling 4-Nitrophenylacetonitrile to

minimize exposure.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat or chemical protective clothing to prevent skin exposure.[1][8]

Respiratory Protection: Use a NIOSH-approved respirator (e.g., N95 dust mask for solids) or

work within a certified chemical fume hood.[1][6] A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed whenever

workplace conditions warrant a respirator's use.[1]

Footwear: Closed-toe shoes are mandatory in the laboratory.[8]

Handling and Storage
Handling:

Always handle 4-Nitrophenylacetonitrile within a chemical fume hood to minimize

inhalation risk.

Use with adequate ventilation and minimize dust generation and accumulation.[1][5]

Avoid contact with eyes, skin, and clothing.[5]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[2]

Remove contaminated clothing and wash it before reuse.[1][5]

Storage:

Store in a tightly closed container.[1][5]

Keep in a cool, dry, and well-ventilated area.[2][9]

Store away from incompatible substances such as strong acids, bases, oxidizing agents,

and reducing agents.[5]

Store in a locked cabinet or area accessible only to authorized personnel.[9]
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Caption: General lab workflow for handling 4-Nitrophenylacetonitrile.
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Emergency Procedures
Facilities storing or utilizing this material must be equipped with an eyewash station and a

safety shower.[1]

First-Aid Measures
Immediate medical attention is required for all routes of exposure.

Inhalation: Remove the victim from exposure to fresh air immediately.[1][5] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[5] Call a poison center or

doctor.[2]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[1][5] Get medical aid.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Get medical attention.[2]

Ingestion: If the victim is conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.[1][5] Do NOT induce vomiting.[1][5] Never give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[4]

Spill and Leak Protocol (Minor Spill < 5g)
This protocol applies to small, contained spills that can be managed by trained laboratory

personnel.

Alert & Evacuate: Alert personnel in the immediate area. Restrict access.

Assess: Ensure the spill does not pose a fire or major inhalation hazard. If it does, evacuate

and call emergency services.

PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, and safety

goggles.[10]

Containment: Prevent the spread of dust. Do not use a dry brush.
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Cleanup: Gently cover the spill with an inert, non-combustible absorbent material (e.g., sand,

vermiculite).[11] Sweep up the mixture and place it into a suitable, labeled container for

hazardous waste disposal.[1][5] Avoid generating dusty conditions.[1]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.[12][13]

Ventilate: Allow the area to ventilate before resuming work.[1]

Report: Report the incident to the laboratory supervisor and Environmental Health & Safety

(EHS) office.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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